4-Amino-2-(trifluoromethyl)benzonitrile
Overview
Description
4-Amino-2-(trifluoromethyl)benzonitrile, also known as 4-Cyano-3-trifluoromethylaniline, is a cyanated and trifluoromethylated derivative of aniline . It has a molecular formula of C8H5F3N2 and a molecular weight of 186.13 g/mol . It is used as a starting material in the synthesis of benzimidazoles, which can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells .
Molecular Structure Analysis
The molecular structure of 4-Amino-2-(trifluoromethyl)benzonitrile is represented by the SMILES stringNc1ccc(C#N)c(c1)C(F)(F)F
. The InChI representation is InChI=1S/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2
. Chemical Reactions Analysis
4-Amino-2-(trifluoromethyl)benzonitrile serves as a starting material in the synthesis of benzimidazoles . It can also be used in the synthesis of 4,5-diamino-2-(trifluoromethyl)benzonitrile .Physical And Chemical Properties Analysis
4-Amino-2-(trifluoromethyl)benzonitrile is a solid with a melting point of 141-145 °C (lit.) . It has a molecular weight of 186.13 g/mol .Scientific Research Applications
Pharmaceutical Research: Breast Cancer Treatment
4-Amino-2-(trifluoromethyl)benzonitrile: is a key starting material in the synthesis of benzimidazoles . These compounds are being studied for their potential as treatments for breast cancer. They work by inhibiting the growth of endothelial cells, which is crucial in the development of new blood vessels that tumors need to grow .
Material Science: Advanced Material Synthesis
In material science, this compound serves as a precursor for creating novel materials with specific properties. For example, it can be used to synthesize benzimidazole-based polymers , which have applications in high-performance materials due to their thermal stability and mechanical strength .
Chemical Synthesis: Non-Steroidal Androgen Receptor Modulators
4-Amino-2-(trifluoromethyl)benzonitrile: is utilized in chemical synthesis to create benzene derivatives that act as non-steroidal androgen receptor modulators . These modulators can have therapeutic applications in diseases where androgen receptors play a crucial role.
Biological Studies: Endothelial Cell Research
This chemical is instrumental in biological research, particularly in studies focusing on endothelial cells. By inhibiting these cells, researchers can better understand the process of angiogenesis, which is vital in both normal physiological processes and in disease states like cancer .
Environmental Science: Ecotoxicology
While direct applications in environmental science are not well-documented, the safety profile and handling precautions of 4-Amino-2-(trifluoromethyl)benzonitrile suggest that it should be managed carefully to prevent environmental contamination .
Analytical Chemistry: Derivatization Agent
In analytical chemistry, compounds like 4-Amino-2-(trifluoromethyl)benzonitrile can be used as derivatization agents to enhance the detection of various analytes in complex mixtures, improving the accuracy and sensitivity of analytical methods .
Safety And Hazards
This compound is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity, acute dermal toxicity, acute inhalation toxicity (dusts and mists), skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the respiratory system being the target organ . It is recommended to avoid contact with skin and eyes, avoid formation of dust and aerosols, and provide appropriate exhaust ventilation at places where dust is formed .
Future Directions
4-Amino-2-(trifluoromethyl)benzonitrile can serve as a starting material in the synthesis of benzimidazoles, which can act as potential candidates in the treatment of breast cancer due to their ability to inhibit the growth of endothelial cells . This suggests potential future directions in the field of cancer treatment research.
properties
IUPAC Name |
4-amino-2-(trifluoromethyl)benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F3N2/c9-8(10,11)7-3-6(13)2-1-5(7)4-12/h1-3H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMDYLCUKSLBUHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)C(F)(F)F)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F3N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80215711 | |
Record name | 4-Amino-2-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80215711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-2-(trifluoromethyl)benzonitrile | |
CAS RN |
654-70-6 | |
Record name | 4-Amino-2-(trifluoromethyl)benzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=654-70-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-2-(trifluoromethyl)benzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000654706 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Amino-2-(trifluoromethyl)benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80215711 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-amino-2-(trifluoromethyl)benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.109.189 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzonitrile, 4-amino-2-(trifluoromethyl) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-AMINO-2-(TRIFLUOROMETHYL)BENZONITRILE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L47D9XHC08 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of 4-Amino-2-(trifluoromethyl)benzonitrile in pharmaceutical synthesis?
A1: 4-Amino-2-(trifluoromethyl)benzonitrile serves as a crucial building block in synthesizing various pharmaceutical compounds, notably bicalutamide [, ]. Bicalutamide is an antiandrogen medication primarily used to treat prostate cancer. The compound's structure makes it a versatile intermediate for introducing specific pharmacophores into drug candidates.
Q2: Are there efficient synthetic routes available for producing 4-Amino-2-(trifluoromethyl)benzonitrile on a larger scale?
A2: Yes, researchers have developed an efficient, non-chromatographic process for producing 4-Amino-2-(trifluoromethyl)benzonitrile in large quantities. This process utilizes 4-amino-2-(trifluoromethyl)benzonitrile (6) as a starting material and proceeds through four synthetic steps, yielding the final product with high purity (98% HPLC area%) []. This development is particularly significant for potential industrial applications and further drug development.
Q3: What are the common synthetic applications of 4-Amino-2-(trifluoromethyl)benzonitrile in medicinal chemistry?
A3: 4-Amino-2-(trifluoromethyl)benzonitrile finds applications in synthesizing diverse molecules with potential biological activity. For example, it acts as a key precursor in producing a series of 2-(4-cyano-3-trifluoromethylphenyl amino)-4-(4-quinazolinyloxy)-6-piperazinyl(piperidinyl)-s-triazines, which exhibit potential antibacterial properties [, ]. This highlights the compound's utility in exploring novel therapeutic agents.
Q4: What are the key steps involved in a typical synthesis of 4-Amino-2-(trifluoromethyl)benzonitrile?
A4: One approach to synthesizing 4-Amino-2-(trifluoromethyl)benzonitrile starts with m-fluoro-(trifluoromethyl)benzene. It undergoes a four-step process involving bromination, Grignard reaction, cyanidation, and finally, amination []. This method provides a general pathway for obtaining the desired compound, with each step offering opportunities for optimization.
Q5: How is the structure of 4-Amino-2-(trifluoromethyl)benzonitrile typically confirmed?
A5: The structure of synthesized 4-Amino-2-(trifluoromethyl)benzonitrile is typically validated using a combination of spectroscopic techniques, including Mass Spectrometry (MS), Infrared Spectroscopy (IR), and proton Nuclear Magnetic Resonance (1H NMR) spectroscopy [, ]. These methods provide complementary information regarding the compound's molecular weight, functional groups, and proton environments, confirming its identity and purity.
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